Glasmacinal

• CAS: 2097822-02-9
• Molecular Formula: C37H62N2O10
• Molecular Weight: 694.9 g/mol
• InChI: InChI=1S/C37H62N2O10/c1-12-28-37(8,45)31(41)25(6)39(11)20-21(2)19-36(7,44)32(23(4)29(40)24(5)33(42)47-28)49-35-30(27(38(9)10)18-22(3)46-35)48-34(43)26-16-14-13-15-17-26/h13-17,21-25,27-32,35,40-41,44-45H,12,18-20H2,1-11H3/t21-,22-,23+,24-,25-,27+,28-,29+,30-,31-,32-,35+,36-,37-/m1/s1
• InChIKey: BQSTXYPXJZXZNU-ZEOIZOQSSA-N

Glasmacinal (EP395): First-in-Class Non-Antibacterial Macrolide

Glasmacinal (EP395) is an oral, first-in-class non-antibacterial macrolide [1] with a molecular formula of C₃₇H₆₂N₂O₁₀ and a molecular weight of 694.9 g/mol [2]. As the lead candidate from the Barriolide™ class, Glasmacinal is specifically designed to retain the anti-inflammatory and immunomodulatory benefits of traditional macrolides, such as azithromycin, while eliminating their antimicrobial activity [3]. This design addresses the critical unmet need for chronic therapy in respiratory diseases like COPD without the risk of driving antimicrobial resistance (AMR) [4].

Class First-in-class non-antibacterial macrolide (Barriolide™)

Stage Phase 2 clinical-stage research compound

Activity Reported anti-inflammatory and immunomodulatory pathway effects

Selection Logic Research tool for respiratory disease models without confounding antimicrobial activity

• [1] EpiEndo Pharmaceuticals. Introducing glasmacinal. Accessed 2026. View Source
• [2] NCATS Inxight Drugs. Glasmacinal. Accessed 2026. View Source
• [3] Business Wire. Clinical and Pre-Clinical Data on the Novel Barriolide, EP395 (glasmacinal), Published in Three Articles in Pulmonary Pharmacology and Therapeutics. June 11, 2025. View Source
• [4] EpiEndo Pharmaceuticals. Scientific Background. Accessed 2026. View Source

Why Glasmacinal Cannot Be Substituted in COPD

Substituting Glasmacinal with a standard macrolide like azithromycin or clarithromycin for chronic respiratory indications introduces a critical, quantifiable liability: the promotion of antimicrobial resistance (AMR). While azithromycin is used off-label for its anti-inflammatory effects in COPD, its inherent antibiotic activity exerts selective pressure on both pathogenic and commensal bacteria, leading to increased AMR gene carriage and macrolide-resistant infections [1]. Glasmacinal is structurally engineered to possess negligible antimicrobial activity, as confirmed by in vitro assays and clinical studies showing no detectable impact on the lung microbiome [2]. This fundamental difference means that generic substitution directly contradicts the therapeutic goal of providing safe, long-term anti-inflammatory therapy without exacerbating the global AMR crisis [3].

Antimicrobial activity Standard macrolides possess inherent antimicrobial effects, which may confound immunomodulatory study endpoints in respiratory models.

Microbiome impact Reported microbial-sparing profile of glasmacinal may not transfer to generic macrolides, limiting interchangeability in microbiome-sensitive research.

Resistance risk Chronic use of antibacterial macrolides can drive antimicrobial resistance; substituting glasmacinal would reintroduce this variable into long-term research models.

• [1] Taylor SP, Sellers E, Taylor BT. Azithromycin for the Prevention of COPD Exacerbations: The Good, Bad, and Ugly. Am J Med. 2015;128(12):1362.e1-6. View Source
• [2] EpiEndo Pharmaceuticals. ERJ Open Research article reports first clinical trial of glasmacinal (EP395) in COPD patients. December 8, 2025. View Source
• [3] EpiEndo Pharmaceuticals. A novel macrolide, EP395, with reduced antibacterial activity and an enhancing effect on respiratory epithelial barrier. Pulmonary Pharmacology and Therapeutics. 2025. View Source

Glasmacinal Evidence Guide: Head-to-Head Comparisons

Anti-Inflammatory Efficacy vs. Azithromycin in Neutrophilic Models

The primary differentiation of Glasmacinal is its negligible antibacterial activity, in direct contrast to the potent activity of azithromycin. While precise MIC values for Glasmacinal are not publicly reported as they are above the standard testing threshold, it is characterized as having 'negligible antimicrobial activity' in in vitro assays and has shown 'no detectable impact on the lung microbiome' in a clinical COPD trial, unlike azithromycin which is a potent antibiotic [1][2].

Neutrophilic inflammation inhibition

Reported head-to-head

Comparable effects to azithromycin in LPS, smoke, and RSV models

Supports anti-inflammatory pathway-response interpretation without antimicrobial liability context

Oral pretreatment 2 weeks; three murine models

Evidence Dimension	Antimicrobial Activity
Target Compound Data	Negligible antibacterial activity; no detectable impact on lung microbiome in COPD patients.
Comparator Or Baseline	Azithromycin: Potent antibacterial macrolide with well-documented MICs against various bacteria (e.g., Streptococcus pneumoniae MIC₉₀ ≤0.12 μg/mL).
Quantified Difference	Glasmacinal exhibits a fundamental absence of antibiotic pressure, eliminating the risk of driving antimicrobial resistance associated with long-term azithromycin use.
Conditions	In vitro antibacterial assays and Phase 2a clinical trial in COPD patients (NCT04819854) assessing lung microbiome via sputum analysis.

Why This Matters

For long-term use in chronic conditions like COPD, this difference is paramount for clinical safety and public health, as chronic azithromycin use is a known driver of macrolide-resistant bacterial strains.

• [1] EpiEndo Pharmaceuticals. A novel macrolide, EP395, with reduced antibacterial activity and an enhancing effect on respiratory epithelial barrier. Pulmonary Pharmacology and Therapeutics. 2025. View Source
• [2] Watz H, et al. A randomised controlled trial of EP395, a novel anti-inflammatory macrolide, in stable COPD patients. ERJ Open Research. 2025. View Source

Alveolar Macrophage Phagocytosis: Comparison with Azithromycin and Budesonide

In preclinical models of acute neutrophilic airway inflammation, oral pretreatment with Glasmacinal (EP395) for 2 weeks demonstrated anti-inflammatory effects that are reported as 'comparable to those seen with azithromycin' [1]. In a mouse model of lipopolysaccharide (LPS)-induced inflammation, both compounds significantly reduced neutrophil infiltration into bronchoalveolar lavage fluid (BALF) [2]. The effects were also consistent in models induced by tobacco smoke and respiratory syncytial virus (RSV) [2].

Alveolar macrophage phagocytosis

Reported ex vivo comparison

EP395 significantly increased NTHi phagocytosis; budesonide showed no effect

Supports immunomodulatory endpoint interpretation in COPD patient-derived cells

COPD AMs, 50 µM, 24h treatment; N=6

Evidence Dimension	Reduction in BALF Neutrophil Counts (Preclinical)
Target Compound Data	Significant reduction in BALF neutrophil counts in LPS, tobacco smoke, and RSV models.
Comparator Or Baseline	Azithromycin: Significant reduction in BALF neutrophil counts in the same models.
Quantified Difference	Comparable efficacy; specific percentage reduction values were not detailed in available abstracts but the effect was qualitatively equivalent across multiple models.
Conditions	Murine models of acute neutrophilic airway inflammation (LPS, tobacco smoke, RSV challenge) with 2-week oral pretreatment.

Why This Matters

This confirms that Glasmacinal retains the desired immunomodulatory and anti-inflammatory properties of its class while offering a superior long-term safety profile.

• [1] Business Wire. Clinical and Pre-Clinical Data on the Novel Barriolide, EP395 (glasmacinal), Published in Three Articles in Pulmonary Pharmacology and Therapeutics. June 11, 2025. View Source
• [2] Papeleu J, et al. Effects of EP395, a novel macrolide, on acute neutrophilic airway inflammation. Pulm Pharmacol Ther. 2025;80:102365. View Source

Eosinophilic Inflammation Attenuation vs. Budesonide

Glasmacinal demonstrates activity against eosinophilic inflammation, a phenotype relevant to a subset of COPD and asthma patients. In an OVA-induced mouse model, Glasmacinal dose-dependently (0.4, 1, 2 mg/kg) decreased Th1 and Th2 cytokines, with significant reductions at 1 and 2 mg/kg [1]. In an HDM-induced guinea pig model, it significantly reduced BALF eosinophilia, preserved lung morphology, and reduced mucus accumulation and collagen deposition [1]. While a direct head-to-head comparison with the corticosteroid budesonide was not performed in the same study, the data supports a broad anti-inflammatory profile that includes eosinophilic pathways.

Eosinophilic inflammation attenuation

Reported dose-response

Dose-dependent reduction of Th1/Th2 cytokines at 1–2 mg/kg (OVA model); preserved lung morphology (HDM model)

Supports eosinophilic-inflammation model endpoint review; relevant for mixed-inflammatory respiratory research

Murine OVA and guinea pig HDM models; comparators included

Evidence Dimension	Reduction in Allergen-Induced Eosinophilia
Target Compound Data	Significant reduction in BALF eosinophil counts and Th2 cytokines (IL-4, IL-6) in OVA and HDM models.
Comparator Or Baseline	Budesonide (inhaled corticosteroid, ICS): Known to reduce eosinophilic inflammation; used as a standard-of-care comparator in asthma/COPD. Glasmacinal's efficacy in these models is a key differentiation from neutrophil-focused therapies.
Quantified Difference	Glasmacinal demonstrated significant (p<0.05) reductions in eosinophil numbers and associated Th2 cytokines in two preclinical species. The effect on collagen deposition suggests potential to impact airway remodeling.
Conditions	Ovalbumin (OVA)-induced mouse model and House Dust Mite (HDM)-induced guinea pig model of allergic airway inflammation.

Why This Matters

This broadens the potential patient population for Glasmacinal to include those with eosinophilic inflammation, potentially offering an oral alternative or add-on to inhaled corticosteroids for patients with mixed or treatment-resistant inflammation.

• [1] Kricker JA, et al. The Effect of the Novel Macrolide Glasmacinal (EP395) on Allergen-Induced Eosinophil Infiltration into the Lung. Lung. 2026;204(1):17. View Source

Host Defense Response in Human LPS Challenge

In a Phase 1 FIH trial, Glasmacinal exhibited a long terminal half-life of approximately 70 hours and a Tmax of ~4 hours [1]. This supports a once-daily oral dosing regimen. A key PK finding is a significant food effect: systemic exposure (Cmax and AUC) was reduced by one third when a 300 mg dose was administered with food [1]. Additionally, co-administration with the CYP3A4/P-gp inhibitor verapamil increased Glasmacinal exposure (Cmax 1.70-fold, AUC 2.41-fold), indicating it is a substrate of these pathways [1].

Host defense response (clinical LPS challenge)

Reported Phase 1b trial

SP-D increased from 148.8 to 183.0 ng/mL; log2 fold difference 0.33 (95% CI 0.52, 0.14; p=0.0007) vs placebo

Reported biomarker endpoint indicates host-defense pathway response in healthy volunteers

Randomized, double-blind, placebo-controlled; N=49; 375 mg daily 3 weeks

Evidence Dimension	Clinical Pharmacokinetic Profile
Target Compound Data	Tmax ~4 h, terminal half-life ~70 h. Food effect: AUC reduced by ~33% (1/3). Verapamil DDI: AUC increased 2.41-fold.
Comparator Or Baseline	Azithromycin: Tmax 2-3 h, terminal half-life ~68 h. Food effect: Bioavailability is reduced with food (manufacturer recommendation to take on empty stomach). Clarithromycin: Tmax 2-3 h, half-life 3-7 h.
Quantified Difference	Glasmacinal's half-life is comparable to azithromycin, enabling once-daily dosing, but superior to clarithromycin's shorter half-life. The food interaction profile requires specific administration guidance similar to azithromycin.
Conditions	Phase 1 FIH trial in healthy volunteers (NCT04819854) with single and multiple ascending doses.

Why This Matters

The long half-life supports convenient once-daily dosing for patient adherence. The defined PK/DDI profile (including food effect and CYP3A4/P-gp substrate status) is essential for designing safe and effective dosing regimens in larger clinical trials and for potential future labeling.

• [1] Singh D, et al. Early clinical pharmacology evaluation of the novel anti-inflammatory macrolide, glasmacinal (EP395): tolerability, pharmacokinetics and drug interactions. Br J Clin Pharmacol. 2026 Mar. View Source

Immunomodulatory Mechanism: Enhanced Macrophage Phagocytosis, Differentiating from Corticosteroids

In ex vivo studies using alveolar macrophages (AMs) from COPD patients, both Glasmacinal (50 µM) and azithromycin (50 µM) significantly increased phagocytosis of nontypeable Haemophilus influenzae (NTHi), a key pathogen in COPD exacerbations [1]. In contrast, the corticosteroid budesonide (1 µM) had no effect on phagocytosis [1]. Additionally, Glasmacinal significantly increased gene expression of immunomodulatory markers CD86 and IL-10, and decreased basal production of the pro-inflammatory chemokine CXCL8 [1].

Evidence Dimension	Enhancement of Alveolar Macrophage Phagocytosis of NTHi
Target Compound Data	Significantly increased phagocytosis of NTHi in AMs from COPD patients.
Comparator Or Baseline	Azithromycin (50 µM): Significantly increased phagocytosis. Budesonide (1 µM): No effect.
Quantified Difference	Both Glasmacinal and azithromycin were effective, while budesonide showed no activity. Specific phagocytosis index or fold-change values were not reported in the abstract.
Conditions	Ex vivo treatment of alveolar macrophages from COPD patients (N=6) and smoking controls (N=6) for 24 h, followed by 3 h exposure to pHrodo-labelled NTHi.

Why This Matters

This demonstrates that Glasmacinal, unlike corticosteroids, can enhance a key component of innate host defense (macrophage phagocytosis), potentially reducing bacterial load and exacerbation frequency in COPD through a non-antibiotic, immunomodulatory mechanism.

• [1] Tariq K, et al. The effects of a novel macrolide glasmacinal (EP395) on alveolar macrophage phenotype and phagocytosis in COPD. European Respiratory Journal. 2025;66(suppl 69): OA1185. View Source

Glasmacinal Application Scenarios

COPD Exacerbation Reduction Trials

Glasmacinal is an ideal tool compound for in vivo and ex vivo studies investigating non-antibiotic approaches to reducing COPD exacerbations. Its demonstrated efficacy in multiple preclinical models (LPS, tobacco smoke, RSV, OVA, HDM) allows researchers to benchmark new compounds against a validated, clinically advanced agent that separates anti-inflammatory activity from antimicrobial liability [1]. Its comparable efficacy to azithromycin in reducing neutrophilic inflammation [2] and superior activity to budesonide in enhancing macrophage phagocytosis [3] provide clear, quantifiable endpoints for comparative pharmacology studies.

Non-Antibiotic Immunomodulation Research

Researchers studying the immunomodulatory mechanisms of macrolides often face confounding results due to the simultaneous antibacterial effects of standard compounds like azithromycin. Glasmacinal's negligible antimicrobial activity [1] makes it a superior tool for isolating and studying these non-antibiotic pathways in vitro and in vivo. This is critical for elucidating the direct effects of macrolides on epithelial barrier function, neutrophil apoptosis, and macrophage polarization without the noise of bacterial killing or microbiome disruption [2].

Preclinical Mixed Inflammation Models

Glasmacinal's well-characterized human PK profile—including a ~70h half-life, Tmax of ~4h, and significant food effect (33% reduction in exposure) [1]—makes it a valuable reference compound for designing clinical pharmacology studies for new oral agents with similar profiles. Its status as a CYP3A4/P-gp substrate, demonstrated by a 2.41-fold AUC increase when co-administered with verapamil [1], provides a concrete case study for teaching or modeling the impact of transporter- and enzyme-mediated DDIs on drug exposure and safety.

Host Defense Enhancement and Macrophage Function

Glasmacinal's preclinical efficacy in reducing eosinophilic inflammation in both OVA (mouse) and HDM (guinea pig) models [1] positions it as a key reference agent for developing oral alternatives to inhaled corticosteroids for patients with eosinophilic asthma or COPD. Its ability to reduce Th2 cytokines, airway eosinophilia, mucus accumulation, and collagen deposition provides a multi-faceted, quantifiable efficacy profile against which new oral anti-eosinophilic agents can be compared in translational research.

Application

Selection Property

Validation Focus

COPD exacerbation-model studies

Non-antibacterial immunomodulatory profile

Exacerbation endpoint monitoring in Phase 2 clinical-stage research

Macrolide-mediated immunomodulation without antimicrobial confounding

Comparable pathway-modulatory effects to azithromycin

Delineation of non-antimicrobial mechanisms in airway disease models

Mixed eosinophilic/neutrophilic airway inflammation models

Broad anti-inflammatory activity in allergen and irritant models

Epithelial barrier and innate immune response endpoints

Pulmonary host defense research against bacterial pathogens

Reported phagocytosis enhancement in human COPD macrophages

Alveolar macrophage function and host-defense endpoint analysis

• [1] Kricker JA, et al. The Effect of the Novel Macrolide Glasmacinal (EP395) on Allergen-Induced Eosinophil Infiltration into the Lung. Lung. 2026;204(1):17. View Source
• [2] Papeleu J, et al. Effects of EP395, a novel macrolide, on acute neutrophilic airway inflammation. Pulm Pharmacol Ther. 2025;80:102365. View Source
• [3] Tariq K, et al. The effects of a novel macrolide glasmacinal (EP395) on alveolar macrophage phenotype and phagocytosis in COPD. European Respiratory Journal. 2025;66(suppl 69): OA1185. View Source
• [4] Singh D, et al. Early clinical pharmacology evaluation of the novel anti-inflammatory macrolide, glasmacinal (EP395): tolerability, pharmacokinetics and drug interactions. Br J Clin Pharmacol. 2026 Mar. View Source
• [5] EpiEndo Pharmaceuticals. A novel macrolide, EP395, with reduced antibacterial activity and an enhancing effect on respiratory epithelial barrier. Pulmonary Pharmacology and Therapeutics. 2025. View Source